Cas no 141113-41-9 ((R)-2-(2,4-Difluorophenyl)-3-[1H-1,2,4]triazol-1-ylpropane-1,2-diol)

(R)-2-(2,4-Difluorophenyl)-3-[1H-1,2,4]triazol-1-ylpropane-1,2-diol Properties

Names and Identifiers

• (R)-2-(2,4-Difluorophenyl)-3-[1H-1,2,4]triazol-1-ylpropane-1,2-diol
• (R)-2-(2,4-difluoro-phenyl)-3-[1H-1,2,4]triazoll-1-yl-propane-1,2-diol?
• (R)-(-)-2-(2,4-Difluorophenyl)-3-(1,2,4-triazol-1-yl)-1,2-propanediol
• (R)-(-)-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1,2-diol
• (R)-2-(2,4-DIFLUORFENYL)-3-(1H-1,2,4-TRIAZOOL-1-YL)PROPAAN-1,2-DIOL
• (R)-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
• (R)-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazole-1-yl)-propane-1,2-diol
• (R)-2-(2,4-difluoro-phenyl)-3-[1H-1,2,4]triazoll-1-yl-propane-1,2-diol
• (2R)-2-(2,4-DIFLUOROPHENYL)-3-(1,2,4-TRIAZOL-1-YL)PROPANE-1,2-DIOL
• 141113-41-9
• SCHEMBL6942116
• 1,2-Propanediol, 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-, (2R)-
• +Expand

• InChIKey： BZYVJTMKMDGJRN-LLVKDONJSA-N
• Inchi： InChI=1S/C11H11F2N3O2/c12-8-1-2-9(10(13)3-8)11(18,5-17)4-16-7-14-6-15-16/h1-3,6-7,17-18H,4-5H2/t11-/m1/s1
• SMILES： FC1C=CC([C@](CN2C=NC=N2)(O)CO)=C(F)C=1

Computed Properties

• Exact Mass: 255.08200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 255.08193293g/mol
• Heavy Atom Count: 18
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• LogP: 0.43640
• PSA: 71.17000